Cas no 98978-61-1 (Tetracosanoic acid,aluminum salt (3:1))

Tetracosanoic acid,aluminum salt (3:1) structure
98978-61-1 structure
Product Name:Tetracosanoic acid,aluminum salt (3:1)
CAS No:98978-61-1
MF:C72H141AlO6
MW:1129.86790347099
CID:805996
PubChem ID:44152650
Update Time:2025-04-19

Tetracosanoic acid,aluminum salt (3:1) Chemical and Physical Properties

Names and Identifiers

    • Tetracosanoic acid,aluminum salt (3:1)
    • aluminium tetracosanoate
    • Aluminum tetracosanoate
    • NS00093195
    • 98978-61-1
    • EINECS 308-893-1
    • Inchi: 1S/3C24H48O2.Al/c3*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26;/h3*2-23H2,1H3,(H,25,26);/q;;;+3/p-3
    • InChI Key: GMDOKCZPQTYLIF-UHFFFAOYSA-K
    • SMILES: [Al+3].[O-]C(CCCCCCCCCCCCCCCCCCCCCCC)=O.[O-]C(CCCCCCCCCCCCCCCCCCCCCCC)=O.[O-]C(CCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 1129.054
  • Monoisotopic Mass: 1129.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 79
  • Rotatable Bond Count: 63
  • Complexity: 270
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 120A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
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